Cas no 2229610-73-3 (2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine)

• Product Name: 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine
• CAS No: 2229610-73-3
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5838393
• PubChem ID: 165802395
• Update Time: 2025-10-31

2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine
• [2-(2-chloro-6-methylpyridin-3-yl)cyclopropyl]methanamine
• 2229610-73-3
• EN300-1980410

• Inchi： 1S/C10H13ClN2/c1-6-2-3-8(10(11)13-6)9-4-7(9)5-12/h2-3,7,9H,4-5,12H2,1H3
• InChI Key： LYKLXVVCJQKBHX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1CC1CN

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229610-73-3 and Product Name: 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine

Compound with the CAS number 2229610-73-3 and the product name 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a cyclopropylmethanamine moiety linked to a pyridine derivative, which is a common motif in many biologically active molecules.

The 2-chloro-6-methylpyridine component of the molecule plays a crucial role in determining its pharmacological properties. Pyridine derivatives are well-known for their versatility in medicinal chemistry, often serving as key pharmacophores in various therapeutic agents. The presence of a chlorine atom at the 2-position enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack, which is a critical factor in many drug-receptor interactions. Additionally, the methyl group at the 6-position contributes to the steric and electronic properties of the molecule, influencing its binding affinity and metabolic stability.

Recent research in the field of medicinal chemistry has highlighted the importance of cyclopropyl-containing compounds due to their unique chemical and biological properties. The cyclopropyl group is known to introduce rigidity into molecular structures, which can improve binding affinity and selectivity. In the case of 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine, this structural feature is likely to contribute to its efficacy as a potential drug candidate. Studies have shown that cyclopropyl derivatives often exhibit favorable pharmacokinetic profiles, including improved solubility and reduced metabolic clearance.

The synthesis of 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclopropylmethanamine moiety necessitates careful consideration of reaction pathways to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the pyridine derivative and the cyclopropyl group creates a scaffold that is conducive to further derivatization, allowing for the exploration of various pharmacological targets. Current research is focused on evaluating the biological activity of this compound, particularly its interaction with enzymes and receptors relevant to human health.

Preclinical studies have demonstrated promising results regarding the pharmacological properties of 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine. These studies indicate that the compound exhibits significant binding affinity for certain therapeutic targets, suggesting its potential as a lead compound for further development. The structural features of this molecule make it an attractive candidate for designing drugs with improved efficacy and reduced side effects.

The role of computational chemistry in understanding the behavior of complex molecules like 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing drug-like properties. By leveraging computational tools, researchers can gain insights into how this compound interacts with biological targets at a molecular level, facilitating rational drug design.

In conclusion, 2-(2-chloro-6-methylpyridin-3-yl)cyclopropylmethanamine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.